Cas no 122225-00-7 (4-Morpholinebutanamide,N-[2-[[1-(cyclohexylmethyl)-2-(3-ethyl-2-oxo-5-oxazolidinyl)-2-hydroxyethyl]amino]-2-oxo-1-(2-thienylmethyl)ethyl]-g-oxo-a-(phenylmethyl)-, [5S-[5R*[1R*[R*(S*)],2S*]]]- (9CI))
122225-00-7 structure
Product Name:4-Morpholinebutanamide,N-[2-[[1-(cyclohexylmethyl)-2-(3-ethyl-2-oxo-5-oxazolidinyl)-2-hydroxyethyl]amino]-2-oxo-1-(2-thienylmethyl)ethyl]-g-oxo-a-(phenylmethyl)-, [5S-[5R*[1R*[R*(S*)],2S*]]]- (9CI)
CAS No:122225-00-7
MF:C36H50N4O7S
MW:682.869808673859
CID:190017
PubChem ID:10417164
Update Time:2025-04-19
4-Morpholinebutanamide,N-[2-[[1-(cyclohexylmethyl)-2-(3-ethyl-2-oxo-5-oxazolidinyl)-2-hydroxyethyl]amino]-2-oxo-1-(2-thienylmethyl)ethyl]-g-oxo-a-(phenylmethyl)-, [5S-[5R*[1R*[R*(S*)],2S*]]]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4-Morpholinebutanamide,N-[2-[[1-(cyclohexylmethyl)-2-(3-ethyl-2-oxo-5-oxazolidinyl)-2-hydroxyethyl]amino]-2-oxo-1-(2-thienylmethyl)ethyl]-g-oxo-a-(phenylmethyl)-, [5S-[5R*[1R*[R*(S*)],2S*]]]- (9CI)
- (2R)-2-benzyl-N-[(2S)-1-[[(1R,2S)-3-cyclohexyl-1-[(5S)-3-ethyl-2-oxo-1,3-oxazolidin-5-yl]-1-hydroxypropan-2-yl]amino]-1-oxo-3-thiophen-2-ylpropan-2-yl]-4-morpholin-4-yl-4-oxobutanamide
- 4-Morpholinebutanamide,N-[2-[[1-(cyclohexylmethyl)-2-(3-ethyl-2-oxo-5-oxazolidinyl)-2-hydroxyethyl]amino]-2-oxo-1-(2-thienylm
- N-(2-((1-(cyclohexylmethyl)-2-(3-ethyl-2-oxo-5-oxazolidinyl)-2-hydroxyethyl)amino)-2-oxo-1-(2-thienylmethyl)ethyl)-gamma-oxo-alpha-(phenylmethyl)-4-morpholinebutanamide
- 4BALMORPH
- 4-Morpholinebutanamide, N-(2-((1-(cyclohexylmethyl)-2-(3-ethyl-2-oxo-5-oxazolidinyl)-2-hydroxyethyl)amino)-2-oxo-1-(2-thienylmethyl)ethyl)-gamma-oxo-alpha-(phenylmethyl)-, (5S-(5R*(1R*(R*(S*)),2S*)))-
- BDBM50011227
- N-(2-((1-(cyclohexylmethyl)-2-(3-ethyl-2-oxo-5-oxazolidinyl)-2-hydroxyethyl)amino)-2-oxo-1-(2-thieny
- 2-Benzyl-N-{1-[1-cyclohexylmethyl-2-(3-ethyl-2-oxo-oxazolidin-5-yl)-2-hydroxy-ethylcarbamoyl]-2-thiophen-2-yl-ethyl}-4-morpholin-4-yl-4-oxo-butyramide
- CHEMBL341975
- 122225-00-7
- DTXSID80153548
-
- Inchi: 1S/C36H50N4O7S/c1-2-39-24-31(47-36(39)45)33(42)29(21-26-12-7-4-8-13-26)37-35(44)30(23-28-14-9-19-48-28)38-34(43)27(20-25-10-5-3-6-11-25)22-32(41)40-15-17-46-18-16-40/h3,5-6,9-11,14,19,26-27,29-31,33,42H,2,4,7-8,12-13,15-18,20-24H2,1H3,(H,37,44)(H,38,43)/t27-,29+,30+,31+,33-/m1/s1
- InChI Key: HBNQGHTYKIVMHO-QCZWDIFZSA-N
- SMILES: S1C=CC=C1C[C@@H](C(N[C@H]([C@H]([C@@H]1CN(CC)C(=O)O1)O)CC1CCCCC1)=O)NC([C@H](CC1C=CC=CC=1)CC(N1CCOCC1)=O)=O
Computed Properties
- Exact Mass: 682.3403
- Monoisotopic Mass: 682.340021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 48
- Rotatable Bond Count: 15
- Complexity: 1060
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 166
- XLogP3: 4.2
Experimental Properties
- Density: 1.238
- Boiling Point: 991.3°Cat760mmHg
- Flash Point: 553.3°C
- Refractive Index: 1.576
- PSA: 137.51
4-Morpholinebutanamide,N-[2-[[1-(cyclohexylmethyl)-2-(3-ethyl-2-oxo-5-oxazolidinyl)-2-hydroxyethyl]amino]-2-oxo-1-(2-thienylmethyl)ethyl]-g-oxo-a-(phenylmethyl)-, [5S-[5R*[1R*[R*(S*)],2S*]]]- (9CI) Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
122225-00-7 (4-Morpholinebutanamide,N-[2-[[1-(cyclohexylmethyl)-2-(3-ethyl-2-oxo-5-oxazolidinyl)-2-hydroxyethyl]amino]-2-oxo-1-(2-thienylmethyl)ethyl]-g-oxo-a-(phenylmethyl)-, [5S-[5R*[1R*[R*(S*)],2S*]]]- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk